3,4-dimethyl-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide

• IUPAC Name: 3,4-dimethyl-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]benzamide
• InChI: InChI=1S/C21H19N5O2/c1-13-4-8-17(9-5-13)26-19-18(11-23-26)21(28)25(12-22-19)24-20(27)16-7-6-14(2)15(3)10-16/h4-12H,1-3H3,(H,24,27)
• InChI Key: YDNFFPKNQBNMJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)C4=CC(=C(C=C4)C)C
• Molecular Formula: C21H19N5O2
• Molecular Weight: 373.4 g/mol

Description

3,4-dimethyl-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anticancer and Anti-inflammatory Agents : Compounds similar to "3,4-dimethyl-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide" have been synthesized and evaluated for their potential as anticancer and anti-inflammatory agents. For example, novel pyrazolopyrimidines derivatives have demonstrated significant anticancer and anti-5-lipoxygenase activities, highlighting their therapeutic potential in cancer treatment and inflammation control (Rahmouni et al., 2016).

• Antimicrobial and Antifungal Activities : The synthesis of new thiazole and pyrazole derivatives based on specific moieties has shown antimicrobial and antifungal activities. This research area explores the compound's potential in combating microbial infections, indicating its broad spectrum of biological applicability (Gouda et al., 2010).

• Antiviral and Antitumor Activities : Trisubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides were prepared and exhibited notable antiviral and antitumor activities in vitro. Such findings open avenues for the development of new therapeutic agents against specific viruses and cancers (Petrie et al., 1985).

• Antidiabetic Activity : Sulfonylurea derivatives of pyrazoles, including those with structural similarities to the compound , have shown antidiabetic activity. This research suggests potential applications in the management of diabetes through novel therapeutic compounds (Soliman, 1979).

• Cytotoxic Activity : The synthesis and biological evaluation of new pyrazolo[3,4-d]pyrimidin-4-one derivatives have been conducted with some compounds demonstrating significant cytotoxic activity against human cancer cell lines. Such studies contribute to the ongoing search for more effective cancer treatments (Abdellatif et al., 2014).